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Compound of Interest

Compound Name: Baloxavir-d5

Cat. No.: B12409125 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth look at Baloxavir-d5, a deuterated analog of the antiviral agent Baloxavir. This

document details its physicochemical properties, the mechanism of action of its parent

compound, and relevant clinical and resistance data, presented with the clarity and detail

required for a scientific audience.

Core Compound Data: Baloxavir-d5
Baloxavir-d5 serves as a crucial internal standard for the accurate quantification of Baloxavir

in biological samples during pharmacokinetic and metabolic studies. Its deuterium labeling

enhances the precision of mass spectrometry and liquid chromatography analyses.[1]

Property Value Source(s)

CAS Number Not Available [1][2][3]

Molecular Weight 488.52 g/mol [1][2]

Molecular Formula C24H14D5F2N3O4S [1][2]

Synonyms
Baloxavir acid-d5; S-033447-

d5
[4]

Parent Drug Baloxavir Marboxil [1]
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Mechanism of Action: Targeting Influenza Virus
Replication
Baloxavir-d5 is the deuterated form of Baloxavir acid, the active metabolite of the prodrug

Baloxavir marboxil (brand name Xofluza).[5][6] Baloxavir marboxil was the first-in-class

medication to be approved that functions as a cap-dependent endonuclease inhibitor.[5] Its

mechanism of action is distinct from other antiviral classes, such as neuraminidase inhibitors.

[6]

The primary target of Baloxavir acid is the polymerase acidic (PA) protein, an essential

component of the influenza virus's RNA polymerase complex.[7] Specifically, it inhibits the cap-

dependent endonuclease activity of the PA protein.[8] This enzymatic activity is critical for the

virus to co-opt the host cell's machinery for its own replication through a process known as

"cap-snatching."[5][6] In this process, the virus cleaves the 5' caps from host pre-messenger

RNAs to use as primers for the synthesis of its own viral mRNAs.[5][6] By blocking this step,

Baloxavir effectively halts viral gene transcription and replication.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12409125?utm_src=pdf-body
https://en.wikipedia.org/wiki/Baloxavir_marboxil
https://synapse.patsnap.com/article/what-is-the-mechanism-of-baloxavir-marboxil
https://en.wikipedia.org/wiki/Baloxavir_marboxil
https://synapse.patsnap.com/article/what-is-the-mechanism-of-baloxavir-marboxil
https://go.drugbank.com/drugs/DB13997
https://pubmed.ncbi.nlm.nih.gov/31250840/
https://en.wikipedia.org/wiki/Baloxavir_marboxil
https://synapse.patsnap.com/article/what-is-the-mechanism-of-baloxavir-marboxil
https://en.wikipedia.org/wiki/Baloxavir_marboxil
https://synapse.patsnap.com/article/what-is-the-mechanism-of-baloxavir-marboxil
https://www.medchemexpress.com/baloxavir-d5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Host Cell

Influenza Virus

Host pre-mRNA with 5' Cap

Capped RNA Primers

Cleavage by PA Endonuclease ('Cap-Snatching')

Viral mRNA

Viral RNA Transcription

New Viral Proteins

Translation

Virus Assembly & Release

Influenza Virus

Polymerase Acidic (PA)
Endonuclease

Baloxavir Acid

Inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Baloxavir Treatment

Selective Pressure on Viral Population

Emergence of PA-I38T
Amino Acid Substitution

Altered van der Waals Contacts
in PA Endonuclease Active Site

Reduced Susceptibility to Baloxavir

Clinical Resistance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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